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Compound Focus: TES pentacene

CAS No.: 398128-81-9

Cat. No.: S2772791

Synthetic Strategy and Pathway

The synthesis of silylethynyl-substituted pentacenes like 6,13-bis(triethylsilylethynyl)pentacene (TES-Pn)
generally follows a multi-step procedure. The core strategy involves a key cross-coupling reaction between a

pentacenequinone derivative and a silylacetylene reagent [1] [2].

The following diagram illustrates the logical workflow and major steps involved in this synthesis:
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Key Properties and Characterization Data
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The table below summarizes the properties of TES-Pentacene in comparison to its close relative, TIPS-

Pentacene, as identified in the search results.

6,13- 6,13-
Property Bis(triethylsilylethynyl)pentacene Bis(triisopropylsilylethynyl)pentacene
(TES-Pn) (TIPS-Pn)
Solid-State One-dimensional (1D) tt-stacking [3] Two-dimensional (2D) "brickwork"
Packing arrangement [3] [4]
Optoelectronic High (Anisotropy ratio ~21-47) [3] Moderate (Anisotropy ratio ~3-10) [3]
Anisotropy
Key Structural Strong intermolecular transition dipole 2D packing structure [3]
Feature along the core stacking axis [3]

Experimental Considerations and Notes

e Aromatization Step: The final, crucial step to obtain the conductive pentacene core involves a
reduction (deoxygenation) of the intermediate. Common reagents for this include tin chloride (SnClz2)
or other chemical reducing agents [2].

e Molecular Orbital Tuning: A 2025 study highlights a related strategy using N,N'-diethynylated 6,13-
dihydro-6,13-diazapentacene. This approach tunes frontier molecular orbitals while maintaining the
parent pentacene's geometry and Tt-stacking, significantly enhancing hole mobility in field-effect
transistors [4]. This represents an advanced direction in the field.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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